N-[1-(5-ethylfuran-2-yl)-2-methoxyethyl]-2-fluoropyridine-3-sulfonamide
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Description
“N-[1-(5-ethylfuran-2-yl)-2-methoxyethyl]-2-fluoropyridine-3-sulfonamide” is a chemical compound that contains several functional groups, including a furan ring, a pyridine ring, a sulfonamide group, and a methoxyethyl group . The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields, such as pharmaceuticals or materials science .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the preparation of the 5-ethylfuran-2-yl and 2-fluoropyridine-3-sulfonamide moieties . These could then be coupled together using a suitable reaction, such as a nucleophilic substitution or a coupling reaction . The methoxyethyl group could be introduced in a subsequent step, for example through an alkylation reaction .Molecular Structure Analysis
The molecular structure of “this compound” would be characterized by the presence of the furan and pyridine rings, which are aromatic and therefore contribute to the stability of the molecule . The sulfonamide group could form hydrogen bonds, which could influence the compound’s solubility and reactivity .Chemical Reactions Analysis
The chemical reactions of “this compound” would depend on the conditions and the reagents used . The furan ring could undergo electrophilic aromatic substitution reactions, while the pyridine ring could participate in nucleophilic aromatic substitution reactions . The sulfonamide group could be hydrolyzed under acidic or basic conditions .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would be influenced by its molecular structure . For example, its solubility would be affected by the presence of the polar sulfonamide group and the nonpolar furan and pyridine rings . Its boiling and melting points would depend on the strength of the intermolecular forces in the compound .Mechanism of Action
The mechanism of action of “N-[1-(5-ethylfuran-2-yl)-2-methoxyethyl]-2-fluoropyridine-3-sulfonamide” would depend on its intended use. If it were to be used as a drug, for example, its mechanism of action could involve binding to a specific target protein and modulating its activity.
Safety and Hazards
Properties
IUPAC Name |
N-[1-(5-ethylfuran-2-yl)-2-methoxyethyl]-2-fluoropyridine-3-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17FN2O4S/c1-3-10-6-7-12(21-10)11(9-20-2)17-22(18,19)13-5-4-8-16-14(13)15/h4-8,11,17H,3,9H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWADUDOHHPGMBC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(O1)C(COC)NS(=O)(=O)C2=C(N=CC=C2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17FN2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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